Cas no 1353987-79-7 ([(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid)
[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid
- 2-(((1-Acetylpiperidin-3-yl)methyl)(isopropyl)amino)acetic acid
- AM94934
- [(1-Acetylpiperidin-3-ylmethyl)isopropylamino]acetic acid
-
- Inchi: 1S/C13H24N2O3/c1-10(2)15(9-13(17)18)8-12-5-4-6-14(7-12)11(3)16/h10,12H,4-9H2,1-3H3,(H,17,18)
- InChI Key: ILZFBFIYPGGAOK-UHFFFAOYSA-N
- SMILES: O=C(C)N1CCCC(CN(CC(=O)O)C(C)C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 305
- Topological Polar Surface Area: 60.8
[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082217-500mg |
1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid |
1353987-79-7 | 500mg |
£694.00 | 2022-03-01 |
[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid
[(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid
The compound [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid, identified by the CAS number 1353987-79-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, an acetyl group, an isopropylamino group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.
Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of central nervous system (CNS) agents and anticonvulsant medications. The acetyl group in this compound contributes to its lipophilicity, enhancing its ability to cross biological membranes and interact with cellular targets. Meanwhile, the isopropylamino group introduces steric bulk and hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity.
The synthesis of [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid involves a multi-step process that includes nucleophilic substitution, amide formation, and acetylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications such as preclinical testing and material science.
In terms of applications, this compound has shown promise in the field of neuropharmacology due to its ability to modulate neurotransmitter systems. Preclinical studies suggest that it may act as a potential lead compound for developing treatments for epilepsy and other neurological disorders. Additionally, its structural flexibility makes it a valuable substrate for exploring bioisosteric replacements and drug delivery systems.
From an environmental perspective, the biodegradability of [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid has been assessed under various conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This property is particularly important for industries adhering to green chemistry principles.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of this compound with greater accuracy. Using molecular docking studies and quantum mechanical calculations, scientists have identified key interactions that govern its bioavailability and metabolic pathways.
In conclusion, [(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid (CAS No. 1353987-79-7) represents a significant addition to the arsenal of organic compounds with potential applications in medicine, materials science, and environmental chemistry. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as a key molecule in contemporary chemical research.
1353987-79-7 ([(1-Acetyl-piperidin-3-ylmethyl)-isopropyl-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)